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Compound of Interest

Compound Name: 4-Methylbenzoyl isothiocyanate

Cat. No.: B100904 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the known physical properties and a

detailed experimental protocol for the synthesis of 4-Methylbenzoyl isothiocyanate
(C₉H₇NOS), a compound of interest in organic synthesis and potentially in the development of

novel therapeutic agents.

Core Physical Properties
Precise experimental determination of the melting and boiling points for 4-Methylbenzoyl
isothiocyanate is not readily available in published literature. However, computational models

provide estimated values that are useful for practical applications.

Property Value Source

Calculated Boiling Point 363.65 °C (636.80 K) Cheméo[1]

Molecular Weight 177.22 g/mol PubChem[2]

Note: The boiling point is a calculated value and should be considered an estimate.

Experimental verification is recommended for applications sensitive to this parameter.
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Experimental Protocol: Synthesis of 4-
Methylbenzoyl Isothiocyanate
The following protocol describes a plausible method for the synthesis of 4-Methylbenzoyl
isothiocyanate from 4-methylbenzoic acid. This procedure is adapted from established

methods for the synthesis of similar acyl isothiocyanates.

Principle:

The synthesis involves the conversion of a carboxylic acid (4-methylbenzoic acid) into an acyl

isothiocyanate. A common route for this transformation is the reaction of the corresponding acyl

chloride with a thiocyanate salt.

Materials and Reagents:

4-Methylbenzoic acid

Thionyl chloride (SOCl₂) or Oxalyl chloride ((COCl)₂)

Potassium thiocyanate (KSCN) or Sodium thiocyanate (NaSCN)

Anhydrous aprotic solvent (e.g., acetonitrile, acetone, toluene)

Inert gas (e.g., nitrogen or argon)

Standard laboratory glassware for organic synthesis (round-bottom flask, condenser,

dropping funnel, etc.)

Heating and stirring apparatus

Rotary evaporator

Purification apparatus (e.g., distillation or chromatography setup)

Procedure:

Formation of 4-Methylbenzoyl Chloride:
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In a round-bottom flask equipped with a reflux condenser and a gas outlet to a scrubber,

place 4-methylbenzoic acid.

Add an excess of thionyl chloride (e.g., 2-3 equivalents).

Gently reflux the mixture until the evolution of HCl and SO₂ gases ceases. The completion

of the reaction can be monitored by the dissolution of the solid 4-methylbenzoic acid.

Remove the excess thionyl chloride by distillation under reduced pressure. The crude 4-

methylbenzoyl chloride is obtained as the residue.

Formation of 4-Methylbenzoyl Isothiocyanate:

In a separate flask, prepare a suspension of dried potassium thiocyanate (or sodium

thiocyanate) in an anhydrous aprotic solvent like acetonitrile or acetone under an inert

atmosphere.

Dissolve the crude 4-methylbenzoyl chloride from the previous step in the same

anhydrous solvent.

Add the solution of 4-methylbenzoyl chloride dropwise to the suspension of the

thiocyanate salt with vigorous stirring at room temperature or slightly elevated

temperature.

The reaction progress can be monitored by techniques such as Thin Layer

Chromatography (TLC) or Infrared (IR) spectroscopy (disappearance of the acyl chloride

peak and appearance of the isothiocyanate peak around 2000-2100 cm⁻¹).

After the reaction is complete, the precipitated inorganic salt (KCl or NaCl) is removed by

filtration.

Purification:

The solvent from the filtrate is removed under reduced pressure using a rotary evaporator.

The resulting crude 4-methylbenzoyl isothiocyanate can be purified by vacuum

distillation or column chromatography on silica gel.
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Safety Precautions:

Thionyl chloride and oxalyl chloride are corrosive and react violently with water. All

manipulations should be carried out in a well-ventilated fume hood.

Isothiocyanates can be lachrymatory and irritants. Appropriate personal protective equipment

(gloves, safety glasses, lab coat) should be worn.

The reaction should be carried out under anhydrous conditions to prevent the hydrolysis of

the acyl chloride and the product.

Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of 4-Methylbenzoyl
isothiocyanate.
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Caption: Synthesis pathway of 4-Methylbenzoyl Isothiocyanate.

This guide provides foundational information for researchers working with 4-Methylbenzoyl
isothiocyanate. Further experimental investigation is encouraged to establish a more

comprehensive physicochemical profile of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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